Cas no 1123787-67-6 (2-(Oxetan-3-ylidene)acetonitrile)
1123787-67-6 structure
Product Name:2-(Oxetan-3-ylidene)acetonitrile
CAS No:1123787-67-6
MF:C5H5NO
MW:95.0993010997772
MDL:MFCD14586415
CID:827861
PubChem ID:53346574
Update Time:2025-04-19
2-(Oxetan-3-ylidene)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Oxetan-3-ylidene)acetonitrile
- (oxetan-3-ylidene)acetonitrile
- 2-(3-Oxetanylidene)acetonitrile
- ANW-66785
- CTK8C1493
- HT776
- Oxetan-3-ylidene-acetonitrile
- SureCN1504560
- 1-(Oxetan-3-ylidene)acetonitrile
- Oxetan-3-ylideneacetonitrile
- DSKHBLMKLTZNRU-UHFFFAOYSA-N
- 2176AA
- LS41148
- PB15181
- ST2404053
- AM20020006
- 3-Formyl-1H-indazole-6-carboxylic acid methyl ester
- DB-003138
- AS-60101
- MFCD14586415
- CS-B0971
- SY097276
- A1-11800
- DTXSID70693524
- 2-(3-Oxetanylidene)acetonitrile, 95%
- YUB78767
- EN300-1198089
- 1123787-67-6
- AKOS006336771
-
- MDL： MFCD14586415
- Inchi： 1S/C5H5NO/c6-2-1-5-3-7-4-5/h1H,3-4H2
- InChI Key： DSKHBLMKLTZNRU-UHFFFAOYSA-N
- SMILES： O1C/C(=C/C#N)/C1
Computed Properties
- Exact Mass: 95.03715
- Monoisotopic Mass: 95.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: -0.7
Experimental Properties
- Density: 1.309
- Melting Point: 61-65 °C
- Boiling Point: 216°C at 760 mmHg
- Flash Point: 88 ºC
- PSA: 33.02
2-(Oxetan-3-ylidene)acetonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
2-(Oxetan-3-ylidene)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105755-1g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 1g |
$214 | 2021-08-06 | |
| Chemenu | CM105755-5g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 5g |
$578 | 2021-08-06 | |
| Chemenu | CM105755-10g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 10g |
$1040 | 2021-08-06 | |
| Chemenu | CM105755-25g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 25g |
$1887 | 2021-08-06 | |
| Alichem | A449042732-5g |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 5g |
$835.56 | 2023-09-04 | |
| Ambeed | A230013-50mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 50mg |
$13.0 | 2025-02-21 | |
| Ambeed | A230013-100mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 100mg |
$16.0 | 2025-02-21 | |
| Ambeed | A230013-250mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 250mg |
$20.0 | 2025-02-21 | |
| Ambeed | A230013-1g |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 1g |
$58.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CW415-200mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 200mg |
567.0CNY | 2021-08-04 |
2-(Oxetan-3-ylidene)acetonitrile Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1123787-67-6 (2-(Oxetan-3-ylidene)acetonitrile) Related Products
- 64754-54-7(2-Butenedinitrile, 2-(methoxymethyl)-3-methyl-, (E)-)
- 64754-53-6(2-BUTENEDINITRILE, 2-(METHOXYMETHYL)-3-METHYL-, (Z)-)
- 118554-76-0(2-Butenenitrile, 4-methoxy-2-(methoxymethyl)-, (Z)-)
- 100702-22-5(Acetonitrile, [(3-methyl-2-butenyl)oxy]-)
- 13931-34-5(2-Butenenitrile, 4-hydroxy-3-methyl-, (2E)-)
- 118554-88-4(2-Butenenitrile, 4-methoxy-2-methyl-, (E)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
